2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H15FN4OS2/c21-15-6-8-16(9-7-15)25-17(14-4-2-1-3-5-14)12-23-20(25)28-13-18(26)24-19-22-10-11-27-19/h1-12H,13H2,(H,22,24,26)
• InChI Key: ZRVQAFZBUGKNTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C20H15FN4OS2
• Molecular Weight: 410.5 g/mol
• CAS No.: 1207011-97-9

Description

2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H15FN4OS2 and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Modeling

A variety of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, including 2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide, were synthesized. Their structural and spectral features were studied using DFT calculations, indicating good agreement with experimental data. The cytotoxic activities of these compounds were evaluated, showing powerful cytotoxic results against breast cancer in comparison with 5-fluorouracil as a reference, demonstrating their potential as anticancer agents (Sraa Abu-Melha, 2021).

Antitumor Activity Evaluation

Research on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, structurally related to this compound, has shown considerable anticancer activity against some cancer cell lines. This underscores the compound's relevance in the development of new anticancer drugs (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Antibacterial Agents

The synthesis of derivatives starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide and their reaction with appropriate thiols, including structures related to this compound, led to compounds with significant antibacterial activity. This highlights the compound's potential in creating new antibacterial agents (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Antimicrobial Activity

Research has shown that derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide, structurally similar to the compound , exhibit antimicrobial activity against various bacteria and fungi. This suggests potential applications in developing antimicrobial agents (N. Badiger, J. Mulla, Iqbal Khazi, I. Khazi, 2013).

Local Anesthetic Activities

The synthesis of various 2-aminothiazole and 2-aminothiadiazole derivatives, related to N-[4-(2-Chloro-4-fluoro-phenyl)-thiazol-2-yl]-2-substituted acetamides, has shown local anesthetic activity using the rat sciatic nerve model. This indicates a potential use of these compounds in local anesthesia (N. Badiger, Ashraf Y. Khan, M. B. Kalashetti, I. M. Khazi, 2012).